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The Jet Propulsion Laboratory (JPL), a key research center for NASA, plays a pivotal role in
advancing our understanding of Earth's climate. While not developing a standalone global
climate model that is part of broad intercomparison projects like the Coupled Model
Intercomparison Project (CMIP), JPL's contributions are foundational to modern climate
science. This guide provides a comparative overview of JPL's collaborative approach to
climate modeling, with a special focus on the innovative Climate Modeling Alliance (CliMA)
project, and contrasts it with the methodologies of other prominent global climate models.

JPL's Foundational Role in Climate Science

JPL's primary contributions to climate modeling are centered on providing critical observational
data and fostering a deeper understanding of Earth's systems. The laboratory's expertise in
satellite technology allows it to collect vast amounts of data on Earth's oceans, atmosphere,
land, and ice, which are essential for evaluating and improving the accuracy of climate models
worldwide.[1][2][3] JPL also engages in collaborative research efforts, such as its partnership
with UCLA to enhance regional climate modeling by better integrating satellite data.[4]

The Climate Modeling Alliance (CIiMA): A New
Paradigm

The most significant initiative in which JPL is directly involved in model development is the
Climate Modeling Alliance (CIliMA). This collaboration with Caltech, MIT, and other institutions
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aims to build a new generation of Earth system models from the ground up.[5][6] The core
objective of CliMA is to leverage advancements in machine learning, artificial intelligence, and
data assimilation to create a model that learns directly from the wealth of available
observational data.[5][7] This represents a paradigm shift from traditional models, which are
primarily based on first-principles physics and then calibrated against observations.

The CIIMA model is designed to be highly scalable and to run on modern supercomputing
architectures, including GPUs.[5][8] A key goal is to reduce the uncertainty in climate
projections by at least half compared to current models, particularly for critical variables like
cloud cover, rainfall, and sea ice extent.[6][9]

Methodological Comparison: CIIMA vs. Traditional
Global Climate Models

The following table summarizes the key differences in the approach and architecture between
the CIIMA model and conventional global climate models, such as those participating in the
CMIP ensemble.
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Feature

Climate Modeling Alliance
(CliMA)

Traditional Global Climate
Models (e.g., CMIP
models)

Core Philosophy

Data-informed and physics-
based; learns directly from
observational data through
machine learning and data

assimilation.[5][7]

Primarily based on
fundamental physical laws
(fluid dynamics,
thermodynamics, etc.), with
parameterizations for

unresolved processes.[10]

Use of Machine Learning

Central to the model's design
for learning and calibration
from data.[11]

Increasingly used for specific
tasks like parameterization or
post-processing, but not
typically at the core of the

model's learning process.

Data Assimilation

Real-time, automated learning
from a wide array of satellite
and ground-based

observations.[6]

Used for model initialization
and validation, but not typically
for continuous, automated
model improvement in the

same manner.

Uncertainty Quantification

A primary goal is to
systematically reduce and
quantify uncertainties in

climate predictions.[5]

Uncertainty is often assessed
through multi-model
ensembles and perturbed

physics experiments.

Computational Architecture

Designed for modern,
heterogeneous computing
architectures, including GPUs,
for high scalability.[5][8]

Many models are still primarily
designed for traditional CPU-

based supercomputers.

Development Approach

Open-source, collaborative
development with a focus on a
modular and extensible

software framework.[8]

Development is often led by
national or international
climate modeling centers, with
varying degrees of open-

source collaboration.
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Experimental Protocols in Climate Model Evaluation

The evaluation of global climate models, a process to which JPL's observational data is critical,
follows standardized experimental protocols. A cornerstone of this is the Coupled Model
Intercomparison Project (CMIP), which sets a framework for coordinated climate model
experiments. The general methodology involves:

o Standardized Forcing Scenarios: All participating models are run using the same sets of
past, present, and future greenhouse gas concentrations, aerosol emissions, and land-use
changes. This ensures that differences in model output are due to the models' internal
physics and dynamics, not the external drivers.

 Historical Simulations: Models are run for the historical period (typically 1850 to the near-
present) and their output is compared against observational data for key climate variables
like surface temperature, precipitation, and sea ice extent.

o Future Projections: Models are then run forward in time under various future emissions
scenarios (Shared Socioeconomic Pathways or SSPs) to project potential future climate
change.

o Diagnostic Sub-projects: Specialized Model Intercomparison Projects (MIPs) focus on
specific aspects of the climate system, such as clouds (Cloud Feedback MIP), the carbon
cycle (C4MIP), or ocean-ice interactions (OMIP), to diagnose the sources of model
agreement and disagreement in detail.

JPL's role in this process is to provide high-quality, long-term observational datasets that serve
as the benchmark against which these model simulations are judged.

Visualizing the CliMA Workflow

The following diagram illustrates the innovative, data-driven workflow of the Climate Modeling
Alliance, highlighting its departure from the more linear process of traditional climate modeling.
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A diagram illustrating the CIiIMA data-driven workflow.

Signaling Pathways in Climate Model Development

The logical flow of information and feedback in climate model development can be
conceptualized as a signaling pathway. The diagram below illustrates this for both traditional
and CIliMA approaches.
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Information flow in climate model development pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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